Cas no 1001413-11-1 (2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one)

• Product Name: 2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one
• CAS No: 1001413-11-1
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1095833
• PubChem ID: 59362642
• Update Time: 2024-07-27

2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-Ethanone
• 2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one
• Ethanone, 2-amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-

• Inchi： 1S/C9H9N3O/c10-4-8(13)7-5-12-9-6(7)2-1-3-11-9/h1-3,5H,4,10H2,(H,11,12)
• InChI Key： FKJLYTXPRCTAMM-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=CC=CN=C2NC=1)CN

Computed Properties

• Exact Mass: 175.074562g/mol
• Monoisotopic Mass: 175.074562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 175.19g/mol
• XLogP3: 0.1
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines